Cas no 444885-09-0 ((2-Methylbutyl)boronic acid)

(2-Methylbutyl)boronic acid structure

(2-Methylbutyl)boronic acid structure

Product Name:(2-Methylbutyl)boronic acid

CAS No:444885-09-0

MF:C₅H₁₃BO₂

MW:115.966521978378

MDL:MFCD18861700

CID:4651788

PubChem ID:63705126

Update Time:2024-11-06

(2-Methylbutyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-methylbutyl)boronic acid
- 2-methylbutylboronic acid
- E73931
- (2-methylbutyl)boronicacid
- EN300-267809
- AKOS013015553
- 444885-09-0
- BS-49349
- (2-Methylbutyl)boronic acid
- MDL： MFCD18861700
- Inchi： 1S/C5H13BO2/c1-3-5(2)4-6(7)8/h5,7-8H,3-4H2,1-2H3
- InChI Key： NGHJHHWXNRSHSI-UHFFFAOYSA-N
- SMILES： OB(CC(C)CC)O

Computed Properties

Exact Mass: 116.1008598g/mol
Monoisotopic Mass: 116.1008598g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 56.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5

(2-Methylbutyl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM430165-100mg	(2-methylbutyl)boronic acid	444885-09-0	95%+	100mg	$149	2022-09-01
Chemenu	CM430165-250mg	(2-methylbutyl)boronic acid	444885-09-0	95%+	250mg	$276	2022-09-01
eNovation Chemicals LLC	Y1214572-1g	(2-Methylbutyl)boronic acid	444885-09-0	95%	1g	$1000	2024-07-23
Enamine	EN300-267809-1g	(2-methylbutyl)boronic acid	444885-09-0	95%	1g	$728.0	2023-09-11
Enamine	EN300-267809-5g	(2-methylbutyl)boronic acid	444885-09-0	95%	5g	$2110.0	2023-09-11
Enamine	EN300-267809-10g	(2-methylbutyl)boronic acid	444885-09-0	95%	10g	$3131.0	2023-09-11
Enamine	EN300-267809-0.05g	(2-methylbutyl)boronic acid	444885-09-0	95%	0.05g	$168.0	2023-09-11
Enamine	EN300-267809-0.1g	(2-methylbutyl)boronic acid	444885-09-0	95%	0.1g	$252.0	2023-09-11
Enamine	EN300-267809-0.25g	(2-methylbutyl)boronic acid	444885-09-0	95%	0.25g	$361.0	2023-09-11
Enamine	EN300-267809-0.5g	(2-methylbutyl)boronic acid	444885-09-0	95%	0.5g	$569.0	2023-09-11

(2-Methylbutyl)boronic acid Related Literature

1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
2. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
3. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
4. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
5. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837

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